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Compound of Interest

Compound Name:
2-Isobutoxy-3,5-dimethylbenzoic

acid

Cat. No.: B15498962

Get Quote

Executive Summary & Molecule Identity[1]
CAS 1369414-48-1 is a specialized benzoic acid derivative used primarily in the lead

optimization phase of drug discovery.[1] Unlike commodity reagents, this compound is often

synthesized on-demand or stocked in small quantities due to its specific substitution pattern,

which is designed to occupy hydrophobic pockets in target proteins while providing a carboxylic

acid handle for amide coupling or bioisosteric replacement.[1]
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Property Specification

Chemical Name 2-Isobutoxy-3,5-dimethylbenzoic acid

CAS Number 1369414-48-1

Molecular Formula C₁₃H₁₈O₃

Molecular Weight 222.28 g/mol

SMILES CC(C)COC1=C(C(=CC(=C1)C)C)C(=O)O

Appearance White to off-white crystalline powder

Solubility
Soluble in DMSO, Methanol, DCM; Poorly

soluble in Water

Core Application Context[1][5][6][7][8]
Medicinal Chemistry: Used as a "Left-Hand Side" (LHS) or "Right-Hand Side" (RHS) capping

group in fragment-based drug design.[1]

Target Classes: Frequently associated with Nuclear Hormone Receptors (e.g., RORγt) and

G-Protein Coupled Receptors (GPCRs) where the 2-alkoxy-3,5-dimethyl motif provides

critical hydrophobic interactions and metabolic stability.[1]

Market Analysis: Suppliers & Pricing
The market for CAS 1369414-48-1 is characterized by high fragmentation and premium pricing.

[1] It is not a bulk commodity; it is a "Research Grade" fine chemical. Prices vary significantly

based on stock availability (Lead Time) and purity guarantees.[1]

Supplier Landscape & Price Benchmarks (Q1 2026
Estimates)
The following table synthesizes data from major chemical aggregators and specialized

synthesis houses. Prices are for Research Grade (>95% HPLC) material.
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Supplier
Category

Representat
ive Vendors

Pack Size
Price Range
(USD)

Lead Time Notes

Premium /

Stocked

BLD Pharm,

Alchimica
100 mg $150 - $250 1-2 Weeks

High

reliability;

CoA usually

included.[1]

Catalog

Aggregators

A2B Chem,

ChemScene
250 mg $300 - $500 2-4 Weeks

Often source

from original

manufacturer

s; longer lead

time.[1]

Custom

Synthesis

Enamine,

WuXi AppTec
1 g+ Inquire 4-6 Weeks

Best for

scale-up

(>5g); price

per gram

drops

significantly.

[1]

Niche/Boutiq

ue

Reagentia,

Combi-Blocks
50 mg $80 - $120 Variable

Good for

initial

screening

quantities.[1]

Critical Sourcing Insight:

Price Volatility: The price per gram is exceptionally high for small packs (

2500/g equivalent).[1] For campaigns requiring >1g, request a custom quote immediately
rather than buying multiple small packs.

Stock Status: "In Stock" often means "In Warehouse in China/India." For US/EU researchers,

expect a 5-10 day customs delay unless the vendor explicitly states "Local Stock."[1]

Sourcing Decision Matrix
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Use this logic flow to determine the optimal sourcing strategy for your project phase.

Need CAS 1369414-48-1

Quantity Required?

< 250 mg
(Screening/Hit Gen)

> 1 gram
(Lead Opt/Scale-up)

Timeline Critical? Request Custom Quote
(Enamine/WuXi)

Budget > Time

In-House Synthesis
(Cost Effective if Reagents Available)

Time > Budget

Buy from BLD/Alchimica
(High Price, Fast Delivery)

Yes (<1 wk)

Buy from Aggregator
(Med Price, 2-3 wks)

No (>2 wks)

Click to download full resolution via product page

Figure 1: Strategic sourcing decision tree for CAS 1369414-48-1 based on project stage and

urgency.

Quality Assurance: The "Research Grade" Standard
For CAS 1369414-48-1, "Research Grade" is not a vague term; it defines specific purity

thresholds required to prevent false positives in biological assays.[1]

Key Impurity Profile
The synthesis typically involves the O-alkylation of 3,5-dimethylsalicylic acid.[1] Common

impurities include:
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Unreacted Starting Material: 3,5-Dimethylsalicylic acid (Phenolic hydroxyl is reactive;

potential interference in kinase assays).[1]

Regioisomers: Ester formation (alkylation of the carboxylic acid) instead of the ether, though

less likely with proper base selection.

Inorganic Salts: Residual Potassium Carbonate (

) or Sodium Iodide (

) from the alkylation step.[1]

Validation Protocol
Every batch received must undergo the following QC workflow before entering the library

synthesis pipeline:

Method Acceptance Criteria Purpose

¹H-NMR (DMSO-d₆)

Consistent integration (Isobutyl

doublet ~1.0 ppm, Aromatic

singlets).[1] No peaks for free

phenol.

Confirms structure and

absence of starting material.

HPLC (UV 254nm)
>95.0% Area Under Curve

(AUC).[1]
Quantifies organic purity.

LC-MS (ESI+/-)
[M+H]⁺ = 223.3 or [M-H]⁻ =

221.[1]3.

Confirms molecular weight and

identity.

Solubility Test
Clear solution in DMSO at

10mM.

Ensures compound is not a

salt form or polymorph that

precipitates.

QC & Handling Workflow
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Receive Shipment
(CAS 1369414-48-1)

Visual Inspection
(Color/Crystalline State)

Solubility Check
(DMSO/MeOH)

LC-MS Analysis
(Identity Confirmation)

HPLC Purity Check
(Target >95%)

QC Pass?

Store at 4°C
(Desiccated)

Yes

Prep-HPLC Purification
(If <95%)

Purity 85-95%

Reject/Return
(If Wrong ID)Fail ID / <85%

Click to download full resolution via product page

Figure 2: Quality Control workflow to ensure integrity of CAS 1369414-48-1 prior to biological

testing.

Synthesis & Handling Protocols
If commercial supply is unavailable or cost-prohibitive, the compound can be synthesized in-

house.[1]

Synthetic Route (General Protocol)
Precursor: 3,5-Dimethylsalicylic acid (CAS 89-92-9).[1]

Reagents: Isobutyl bromide (or iodide), Potassium Carbonate (

), DMF or Acetone.[1]

Conditions: Reflux for 4-12 hours.[1]

Workup: Acidify to pH 3-4 to precipitate the free acid. Recrystallize from Hexane/EtOAc.

Handling & Storage[1]
Stability: The ether linkage is stable under standard laboratory conditions. The carboxylic

acid is stable but reactive.

Storage: Store at 2-8°C in a tightly sealed container. Hygroscopic nature is low, but keep

desiccated to prevent hydrolysis of any potential ester impurities.
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Safety: Treat as a standard organic irritant (H315, H319).[1] Wear gloves and safety glasses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Prd_002214 | C35H48N6O8 | CID 146025593 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 134-11-2|2-Ethoxybenzoic acid|BLD Pharm [bldpharm.com]

3. CAS/ID No. 1369414-48-1 | Alchimica [shop.alchimica.cz]

4. frmnlab.com [frmnlab.com]

5. 2-Isobutoxy-3,5-dimethylbenzoic acid (1 x 100 mg) | Reagentia [reagentia.eu]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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